(Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt

• CAS RN: 13046-10-1
• Molecular Formula: C6H12N2Na4O12S4
• Molecular Weight: 524.4 g/mol
• IUPAC Name: tetrasodium;[2-[bis(sulfonatomethyl)amino]ethyl-(sulfonatomethyl)amino]methanesulfonate
• InChI: InChI=1S/C6H16N2O12S4.4Na/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;;/h1-6H2,(H,9,10,11)(H,12,13,14)(H,15,16,17)(H,18,19,20);;;;/q;4*+1/p-4
• InChI Key: PEDIWNGYXPPPFE-UHFFFAOYSA-J
• SMILES: C(CN(CS(=O)(=O)[O-])CS(=O)(=O)[O-])N(CS(=O)(=O)[O-])CS(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• synonyms: (Ethylenedinitrilo)tetrakis(methanesulfonic acid sodium) salt

Description

(Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt, also known as EDTA, is a chelating agent that is widely used in scientific research. It is a white, crystalline powder that is soluble in water and has a molecular weight of 380.17 g/mol. EDTA is commonly used in biochemical and physiological research due to its ability to bind to metal ions and prevent them from interfering with biological processes.

Mechanism Of Action

(Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt binds to metal ions by forming a complex with the metal ion. The (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt molecule has four carboxylic acid groups and two amine groups that can coordinate with metal ions. (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt has a higher affinity for certain metal ions, such as calcium and magnesium, than others.

Biochemical And Physiological Effects

(Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt has several biochemical and physiological effects, including:
1. Chelation of Metal Ions: (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt binds to metal ions and prevents them from interfering with biological processes.
2. Antioxidant Activity: (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt has been shown to have antioxidant activity and can protect against oxidative stress.
3. Anti-inflammatory Activity: (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt has been shown to have anti-inflammatory activity and can reduce inflammation in the body.

Advantages And Limitations For Lab Experiments

(Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt has several advantages and limitations for lab experiments, including:
Advantages:
1. (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is a highly effective chelating agent that can bind to a wide range of metal ions.
2. (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is water-soluble and can be easily added to biological samples.
3. (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is relatively inexpensive and widely available.
Limitations:
1. (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt can interfere with certain biological processes by chelating essential metal ions.
2. (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt can be difficult to remove from biological samples, which can interfere with downstream analysis.
3. (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt can be toxic at high concentrations and must be used with caution.

Future Directions

There are several future directions for research on (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt, including:
1. Development of New Chelating Agents: Researchers are working to develop new chelating agents that are more selective for certain metal ions and have fewer side effects.
2. Mechanistic Studies: Researchers are working to better understand the mechanism of action of (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt and how it interacts with metal ions and biological systems.
3. Clinical Applications: Researchers are exploring the potential clinical applications of (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt, including its use as a treatment for heavy metal poisoning and cardiovascular disease.
In conclusion, (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt, or (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt, is a chelating agent that is widely used in scientific research. It has several advantages and limitations for lab experiments and is used in a variety of applications, including cell culture, enzyme inhibition, and metal ion analysis. Future research on (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is focused on developing new chelating agents, understanding its mechanism of action, and exploring its potential clinical applications.

Synthesis Methods

(Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is synthesized by reacting ethylenediamine with formaldehyde and sodium cyanide to form ethylenedinitrilotetraacetic acid ((Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt). The (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is then treated with sulfuric acid to form (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt.

Scientific Research Applications

(Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is commonly used in scientific research for its ability to chelate metal ions and prevent them from interfering with biological processes. It is used in a variety of applications, including:
1. Cell Culture: (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is used to detach cells from culture dishes and prevent metal ions from interfering with cell growth.
2. Enzyme Inhibition: (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is used to inhibit metal-dependent enzymes and prevent them from catalyzing unwanted reactions.
3. Metal Ion Analysis: (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt is used to determine the concentration of metal ions in a sample by titrating with a known concentration of (Ethylenedinitrilo)tetramethanesulfonic acid tetrasodium salt.